![molecular formula C22H27N3O2S2 B2886522 2-(butan-2-ylsulfanyl)-8,8-dimethyl-5-(5-methylthiophen-2-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione CAS No. 631854-49-4](/img/structure/B2886522.png)
2-(butan-2-ylsulfanyl)-8,8-dimethyl-5-(5-methylthiophen-2-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
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Description
2-(butan-2-ylsulfanyl)-8,8-dimethyl-5-(5-methylthiophen-2-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H27N3O2S2 and its molecular weight is 429.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on the synthesis of heterocyclic compounds, including pyrimidoquinoline derivatives, highlights the importance of such molecules in the development of pharmaceuticals and materials science. For example, the work of Harutyunyan et al. (2019) demonstrates the one-pot condensation of 2-substituted 6-aminopyrimidin-4(3H)-ones with aromatic aldehydes and dimedone to yield substituted 5-aryl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-diones, showcasing the synthetic versatility of these frameworks (Harutyunyan, Israyelyan, Panosyan, Hakobyan, & Hovsepyan, 2019).
Advanced Materials and Luminescent Properties
The development of advanced materials benefits from the study of quinoline derivatives, as evidenced by Tu et al. (2009), who synthesized naphtho[2,3-f]quinoline derivatives displaying good luminescent properties. Such compounds have potential applications in organic electroluminescent (EL) media, indicating the relevance of pyrimidoquinoline derivatives in materials science (Tu, Wu, Yan, Hao, Zhang, Cao, Han, Jiang, Shi, Xia, & Zhou, 2009).
Biological Activities
The exploration of biological activities is a significant area of application for complex organic compounds. Sorokina et al. (2007) synthesized a range of pyrrolo[3,4-b]quinoline derivatives based on pyrrolidine-2,4-dione (tetramic acid), some of which exhibit anticonvulsant activity. This study underscores the potential of pyrimidoquinoline derivatives in pharmaceutical research, suggesting avenues for exploring the biological activities of "2-(butan-2-ylsulfanyl)-8,8-dimethyl-5-(5-methylthiophen-2-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione" (Sorokina, Alekseeva, Parshin, & Granik, 2007).
properties
IUPAC Name |
2-butan-2-ylsulfanyl-8,8-dimethyl-5-(5-methylthiophen-2-yl)-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2S2/c1-6-11(2)29-21-24-19-18(20(27)25-21)17(15-8-7-12(3)28-15)16-13(23-19)9-22(4,5)10-14(16)26/h7-8,11,17H,6,9-10H2,1-5H3,(H2,23,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APMCBNXDEBYPDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=NC2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(S4)C)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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